molecular formula C8H10ClNO B1613293 5-Chloro-2-methoxy-4-methylaniline CAS No. 569688-67-1

5-Chloro-2-methoxy-4-methylaniline

Cat. No. B1613293
CAS RN: 569688-67-1
M. Wt: 171.62 g/mol
InChI Key: KXEKUVPQDXOCBG-UHFFFAOYSA-N
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Description

5-Chloro-2-methoxy-4-methylaniline is a carcinogenic monocyclic amine . It is used in synthesizing dyes . The molecular formula is C8H10ClNO and it has an average mass of 171.624 Da .


Synthesis Analysis

The synthesis of 5-Chloro-2-methoxy-4-methylaniline involves methoxylation, reduction, and salt-forming reaction of 2,5-dichloronitrobenzene . It can also be synthesized through Friedel Crafts acylation followed by a Clemmensen Reduction .


Molecular Structure Analysis

The molecular structure of 5-Chloro-2-methoxy-4-methylaniline is represented by the InChI code 1S/C8H10ClNO/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4H,10H2,1-2H3 . The key for this structure is KXEKUVPQDXOCBG-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

5-Chloro-2-methoxy-4-methylaniline has a molecular weight of 171.63 . It is a powder at room temperature .

Scientific Research Applications

Analytical Standard

“5-Chloro-2-methoxy-4-methylaniline” can be used as an analytical standard for the determination of the analyte in various samples. This includes wastewater, textiles, and commercial hair dye samples. It can be detected by various chromatography techniques .

Synthesis of Dibenzo Diazocine

This compound can be used in the synthesis of “2,8-dichloro-4,10-dimethyl-6H,12H-5,11-methanodibenzo[b,f]-diazocine”. This is achieved via reaction with paraformaldehyde in toluene .

Production of N-Allylated Derivatives

“5-Chloro-2-methoxy-4-methylaniline” can also be used in the production of N-allylated derivatives. This is done through a palladium-catalyzed selective monoallylation with allyl alcohol .

Intermediate in Organic Synthesis

This compound can serve as an intermediate in organic synthesis. It can be used to produce other chemicals, such as “2-Methoxy-N-methylaniline”, “4-butoxy-2-methylaniline”, and “2-Chloro-5-methylaniline” among others .

Dye Manufacturing

Given its structural properties, “5-Chloro-2-methoxy-4-methylaniline” can be used in the manufacturing of dyes. Its presence in commercial hair dye samples suggests its use in this industry .

Environmental Monitoring

As it can be found in wastewater, “5-Chloro-2-methoxy-4-methylaniline” can be used as a marker for environmental monitoring. Its presence can indicate the discharge of certain industrial wastes .

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation . Safety measures include washing face, hands, and any exposed skin thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .

properties

IUPAC Name

5-chloro-2-methoxy-4-methylaniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10ClNO/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4H,10H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KXEKUVPQDXOCBG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1Cl)N)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50629462
Record name 5-Chloro-2-methoxy-4-methylaniline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50629462
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

171.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-2-methoxy-4-methylaniline

CAS RN

569688-67-1
Record name 5-Chloro-2-methoxy-4-methylaniline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50629462
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

4-Chloro-5-methyl-2-aminoanisole was prepared by the same method as described in Step 2 of Preparation 2c except using 4-chloro-5-methyl-2-nitroanisole (20 g) and 10%Pt(S)/C (2 g). Workup gave crude 4-chloro-5-methyl-2-aminoanisole, V (16 g, 94%) which was used in the next step without further purification. 1H NMR (300 MHz, CDCl3) δ6.69 (s, 1 H), 6.60 (s, 1 H), 3.81 (s, 3 H), 2.25 (s, 3 H).
[Compound]
Name
2c
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Quantity
2 g
Type
catalyst
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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